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The table below summarizes the effective concentrations and doses of arctiin reported in preclinical studies

across different disease areas.

Primary
Experimental Effective Signalin
Condition/Model P . Key Outcomes g 9
System Concentration/Dose Pathways
Involved
Osteoarthritis [1]  IL-1pB- 0.01-0.1uM Reversed IL-1(3- CH25H-
stimulated induced CYP7B1-RORa
chondrocytes upregulation of (Cholesterol
(in vitro) MMPs (3, 9, 13) Metabolism)

ACLT+MMXx rat
model (in vivo)

(In vivo dose not

specified in excerpts)

and COX-2;
restored
Collagen Il &
SOX9.

Preserved
cartilage
thickness,
reduced ECM
loss, inhibited
bone resorption.
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Condition/Model

Obesity |
Metabolic
Dysfunction [2]

Autoimmune
Uveitis [3]

Cancer (Various
Types) [4] [5]

Immune-
Mediated Skin
Diseases [6] [7]

Experimental
System

High-fat diet-
induced obese
mice (in vivo)

C3H10T1/2
adipocytes (in
vitro)

Experimental
Autoimmune
Uveitis model
(in vivo)

Diverse cancer
cell lines (in
vitro)

In vitro / Murine
models

Effective
Concentration/Dose

20 and 60 mgl/kg/day
(i.p.)

(Cellular concentration
not specified in
excerpts)

(Dose not specified in
excerpts)

(Concentrations vary
by study)

10-100 pM (cell
assays); 15-100
mgl/kg (animal studies)

Key Outcomes

Ameliorated
obesity, improved
glucose/lipid
metabolism,
enhanced energy
expenditure.

Promoted
adipocyte
browning;
upregulated
UCP1 and PGC-
la.

Suppressed Th17
cell response and
ameliorated
disease.

Induced
apoptosis, cell
cycle arrest
(G2/M), inhibited
proliferation,
migration, and
invasion.

Modulated key
inflammatory
pathways;
protective effects
on keratinocytes
and mast cells.

Primary
Signaling
Pathways
Involved

A2AR-cAMP-
PKA

JAK/STAT

PI3K/AKT,
JAK/STAT

NF-kB,
JAK/STAT,
NLRP3
inflammasome
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Detailed Experimental Protocols

For the key studies cited above, here are the core methodological details:

e In Vitro Osteoarthritis Model [1]:

o Cell Source: Primary chondrocytes.

o Stimulation & Treatment: Cells were stimulated with Interleukin-1f3 (IL-1f) to induce an
inflammatory and catabolic state mimicking osteoarthritis. Arctiin was applied as a treatment at
non-toxic concentrations (0.01 and 0.1 pM).

o Key Assays: Gene expression (RT-gPCR), protein analysis (Western Blot,
Immunofluorescence) for markers like Collagen Il, SOX9, MMP13, and COX-2. Toluidine blue
staining was used to assess glycosaminoglycan content in the extracellular matrix.

e In Vivo Obesity Model [2]:

o Animal Model: C57BL/6N mice fed a high-fat diet (60% fat) for 16 weeks to induce obesity.

o Treatment: Arctiin was administered via intraperitoneal injection at 20 and 60 mg/kg/day
during the final 8 weeks of the high-fat diet.

o Key Assessments: Systemic energy metabolism was analyzed using metabolic cages
(measuring Oz consumption, CO:z production). Glucose tolerance was tested (GTT), and
adaptive thermogenesis was assessed via cold exposure tests. Histological analysis of adipose
tissue was performed (H&E staining, immunohistochemistry for UCP1).

e Mechanism Workflow for Metabolic Disease [2]: The following diagram illustrates the proposed
mechanism by which arctiin promotes adipose tissue browning and combats obesity, based on the

study by [2].
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Primary Molecular Mechanisms of Arctiin

Arctiin exhibits a multi-targeted mechanism of action across different pathologies. The diagram below

synthesizes its key signaling pathways as reported in the literature [6] [4] [3].
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Research Implications and Limitations

The data reveals that arctiin is a promising multi-target therapeutic agent. However, several critical

limitations should be considered for future research:

¢ Lack of Direct Comparisons: The existing data does not come from true comparative potency
studies that directly test arctiin against other lignans or standard drugs under identical conditions.
The "potency” is inferred from its efficacy within individual studies [6] [7].

o Standardization and Bioavailability: A significant challenge is the variability in extract
preparation across studies. Furthermore, pharmacokinetic studies indicate that arctiin has poor oral
bioavailability, which is a major hurdle for its development as a drug [4] [5] [8].

¢ Limited Clinical Data: The current evidence is predominantly preclinical (in vitro and animal
models). Robust randomized clinical trials are necessary to establish its efficacy and safety in
humans [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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